Cas no 476281-49-9 (ethyl 2-{(3-chlorophenyl)carbamoylamino}-1,3-thiazole-4-carboxylate)

• Product Name: ethyl 2-{(3-chlorophenyl)carbamoylamino}-1,3-thiazole-4-carboxylate
• CAS No: 476281-49-9
• MF: C₁₃H₁₂ClN₃O₃S
• MW: 325.770680427551
• CID: 6012921
• PubChem ID: 4615881
• Update Time: 2025-06-08

ethyl 2-{(3-chlorophenyl)carbamoylamino}-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{(3-chlorophenyl)carbamoylamino}-1,3-thiazole-4-carboxylate
• ethyl 2-(3-(3-chlorophenyl)ureido)thiazole-4-carboxylate
• 4-Thiazolecarboxylic acid, 2-[[[(3-chlorophenyl)amino]carbonyl]amino]-, ethyl ester
• ETHYL 2-{[(3-CHLOROPHENYL)CARBAMOYL]AMINO}-1,3-THIAZOLE-4-CARBOXYLATE
• MLS000722327
• SMR000235960
• Oprea1_836157
• 476281-49-9
• F0327-0240
• CHEMBL1359127
• ethyl 2-[(3-chlorophenyl)carbamoylamino]-1,3-thiazole-4-carboxylate
• AKOS001895002

• Inchi： 1S/C13H12ClN3O3S/c1-2-20-11(18)10-7-21-13(16-10)17-12(19)15-9-5-3-4-8(14)6-9/h3-7H,2H2,1H3,(H2,15,16,17,19)
• InChI Key： PWOZQVRYZOCPKP-UHFFFAOYSA-N
• SMILES： S1C=C(C(OCC)=O)N=C1NC(NC1=CC=CC(Cl)=C1)=O

Computed Properties

• Exact Mass: 325.0287901g/mol
• Monoisotopic Mass: 325.0287901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.488±0.06 g/cm3(Predicted)
• pka: 5.77±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on ethyl 2-{(3-chlorophenyl)carbamoylamino}-1,3-thiazole-4-carboxylate

Comprehensive Overview of Ethyl 2-{(3-Chlorophenyl)carbamoylamino}-1,3-thiazole-4-carboxylate (CAS No. 476281-49-9)

Ethyl 2-{(3-chlorophenyl)carbamoylamino}-1,3-thiazole-4-carboxylate (CAS No. 476281-49-9) is a specialized organic compound belonging to the thiazole derivative family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The presence of both carbamoylamino and carboxylate functional groups makes it a versatile intermediate for synthesizing biologically active molecules. Researchers are particularly interested in its role as a precursor for developing novel antimicrobial agents and enzyme inhibitors, aligning with current trends in drug discovery.

In recent years, the demand for heterocyclic compounds like ethyl 2-{(3-chlorophenyl)carbamoylamino}-1,3-thiazole-4-carboxylate has surged, driven by advancements in medicinal chemistry and green synthesis. A common query among scientists is how this compound compares to other thiazole-based derivatives in terms of reactivity and bioavailability. Studies suggest that its electron-withdrawing chloro-substituted phenyl group enhances stability, making it suitable for high-yield reactions. Additionally, its ester moiety allows for further functionalization, a feature highly valued in combinatorial chemistry.

The synthesis of CAS No. 476281-49-9 typically involves multi-step reactions, including condensation and cyclization processes. One frequently searched question is whether microwave-assisted synthesis can optimize its production. Evidence indicates that such modern techniques reduce reaction times while improving purity—a critical factor for industrial-scale applications. Environmental concerns have also led to explorations of catalyst-free or solvent-free synthetic routes, reflecting the growing emphasis on sustainable chemistry.

From a commercial perspective, ethyl 2-{(3-chlorophenyl)carbamoylamino}-1,3-thiazole-4-carboxylate is often discussed in the context of patented formulations and intellectual property. Companies are investing in proprietary methods to manufacture this compound efficiently, addressing challenges like regioselectivity and byproduct formation. Analytical techniques such as HPLC and NMR spectroscopy are essential for quality control, ensuring compliance with pharmaceutical-grade standards.

Beyond its synthetic utility, this compound’s potential in bioimaging and diagnostic probes is an emerging topic. Its fluorescence properties, when modified, could enable applications in cellular imaging—a hot topic in biomedical research. Furthermore, computational studies using molecular docking predict interactions with specific protein targets, opening avenues for drug repurposing strategies.

In summary, ethyl 2-{(3-chlorophenyl)carbamoylamino}-1,3-thiazole-4-carboxylate (CAS No. 476281-49-9) represents a multifaceted compound with broad implications across life sciences and material engineering. Its adaptability to both traditional and innovative methodologies positions it as a valuable asset in addressing contemporary scientific challenges, from infectious diseases to smart materials development.